Cas no 1805310-37-5 (Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1805310-37-5
• MF: C₁₁H₉BrF₅NO₃
• MW: 378.090080022812
• CID: 4843994
• Update Time: 2025-06-12

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C11H9BrF5NO3/c1-2-20-10(19)6-3-5(4-12)18-7(9(13)14)8(6)21-11(15,16)17/h3,9H,2,4H2,1H3
• InChI Key： LKZXLOHYLYBNJR-UHFFFAOYSA-N
• SMILES： BrCC1=CC(C(=O)OCC)=C(C(C(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 355
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805310-37-5): An Overview

Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate (CAS No. 1805310-37-5) is a versatile compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl moiety, and trifluoromethoxy substituent, holds potential for various applications in drug discovery and development.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and ability to participate in various chemical transformations. This functional group can be utilized in the synthesis of more complex molecules, making Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate a valuable intermediate in organic synthesis. The presence of the difluoromethyl and trifluoromethoxy groups further enhances the compound's chemical diversity and biological activity, contributing to its potential as a lead compound in drug design.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry. Fluorine atoms can significantly influence the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity to biological targets. The difluoromethyl and trifluoromethoxy groups in Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate are particularly effective in modulating these properties, making the compound an attractive candidate for further investigation.

In the context of drug discovery, Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate has been explored for its potential as a scaffold for the development of novel therapeutics. Its structural complexity and functional versatility allow for the synthesis of a wide range of derivatives with diverse biological activities. For instance, derivatives of this compound have shown promise in targeting specific enzymes and receptors involved in various diseases, including cancer, neurodegenerative disorders, and infectious diseases.

One notable application of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate is in the field of cancer research. Studies have demonstrated that certain derivatives of this compound exhibit potent antiproliferative activity against various cancer cell lines. The mechanism of action involves inhibition of key enzymes involved in cell proliferation and survival pathways. This makes Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate a promising lead for the development of new anticancer agents.

Beyond cancer research, this compound has also shown potential in neurodegenerative disorders. Derivatives of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate have been investigated for their ability to modulate neurotransmitter systems and protect against neuronal damage. These properties make it a valuable tool for understanding the underlying mechanisms of neurodegenerative diseases and developing new therapeutic strategies.

Infectious diseases represent another area where Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate has shown promise. Research has focused on its ability to inhibit viral replication and bacterial growth. The unique combination of functional groups in this compound allows for the design of derivatives with enhanced antiviral and antibacterial activities, making it a potential candidate for the development of new antimicrobial agents.

The synthetic accessibility of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate is another factor contributing to its significance in pharmaceutical research. Various synthetic routes have been developed to produce this compound efficiently and on a large scale. These methods often involve multistep processes that incorporate advanced synthetic techniques such as transition metal-catalyzed reactions and organocatalysis. The ability to synthesize this compound reliably ensures a steady supply for ongoing research and development efforts.

Furthermore, the physicochemical properties of Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluoromethoxy)pyridine-4-carboxylate have been extensively characterized. Its solubility, stability, and other relevant parameters have been studied to optimize its use in various applications. Understanding these properties is crucial for designing effective formulations and delivery systems for potential therapeutic agents derived from this compound.

In conclusion, Ethyl 6-(bromomethyl)-2-(difluoromethyl)-3-(trifluor methoxy)pyridine-4-carboxylate (CAS No. 1805310-37-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, synthetic accessibility, and diverse biological activities make it an attractive candidate for further exploration and development as a lead molecule for various therapeutic applications.